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Compound of Interest

Compound Name: Methyl 3-(2-oxoethyl)benzoate

Cat. No.: B169735

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of methyl 3-(2-oxoethyl)benzoate, a
bifunctional organic compound with significant potential as a starting material in the synthesis
of complex heterocyclic molecules, particularly those of medicinal interest. This document
outlines the compound's properties, discusses its synthetic applications with a focus on the
Pictet-Spengler reaction for the preparation of isoquinoline scaffolds, and provides illustrative
experimental protocols.

Compound Properties

Methyl 3-(2-oxoethyl)benzoate is a chemical entity featuring both an aldehyde and a methyl
ester functionality attached to a benzene ring. This unique structural arrangement makes it a
valuable building block in organic synthesis.
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Property Value Source
CAS Number 124038-37-5 [11[2]
Molecular Formula C10H1003 [1]
Molecular Weight 178.18 g/mol [1]

3-(2-Oxoethyl)benzoic acid
Synonyms [1]
methyl ester

Purity (typical) >95% [1]

Storage Temperature 2-8 °C

Synthesis of Methyl 3-(2-oxoethyl)benzoate

While specific literature detailing the synthesis of methyl 3-(2-oxoethyl)benzoate is not readily
available, a plausible synthetic route can be inferred from standard organic chemistry
transformations. A common approach would involve the oxidation of the corresponding alcohal,
methyl 3-(2-hydroxyethyl)benzoate.

A generalized workflow for such a transformation is depicted below:
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General Synthetic Workflow for Methyl 3-(2-oxoethyl)benzoate

Methyl 3-(2-hydroxyethyl)benzoate
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Pictet-Spengler Reaction Signaling Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://bocscichem.lookchem.com/products/CasNo-124038-37-5-methyl-3--2-oxoethyl-benzoate-33897392.html
https://bocscichem.lookchem.com/products/CasNo-124038-37-5-methyl-3--2-oxoethyl-benzoate-33897392.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB91561275.htm
https://www.benchchem.com/product/b169735#methyl-3-2-oxoethyl-benzoate-starting-material-for-organic-synthesis
https://www.benchchem.com/product/b169735#methyl-3-2-oxoethyl-benzoate-starting-material-for-organic-synthesis
https://www.benchchem.com/product/b169735#methyl-3-2-oxoethyl-benzoate-starting-material-for-organic-synthesis
https://www.benchchem.com/product/b169735#methyl-3-2-oxoethyl-benzoate-starting-material-for-organic-synthesis
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b169735?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b169735?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

